Cas no 57478-27-0 (Urea, N,N-dimethyl-N'-[4-[4-(trifluoromethyl)phenoxy]phenyl]-)

• Product name: Urea, N,N-dimethyl-N'-[4-[4-(trifluoromethyl)phenoxy]phenyl]-
• CAS No: 57478-27-0
• MF: C₁₆H₁₅F₃N₂O₂
• MW: 324.297714471817
• CID: 345129
• PubChem ID: 20362096

Urea, N,N-dimethyl-N'-[4-[4-(trifluoromethyl)phenoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Urea, N,N-dimethyl-N'-[4-[4-(trifluoromethyl)phenoxy]phenyl]-
• 1,1-dimethyl-3-[4-[4-(trifluoromethyl)phenoxy]phenyl]urea
• HXRCGLATHQAUAZ-UHFFFAOYSA-N
• SCHEMBL11582431
• 57478-27-0
• DTXSID60606062
• N,N-Dimethyl-N'-{4-[4-(trifluoromethyl)phenoxy]phenyl}urea

• Inchi： InChI=1S/C16H15F3N2O2/c1-21(2)15(22)20-12-5-9-14(10-6-12)23-13-7-3-11(4-8-13)16(17,18)19/h3-10H,1-2H3,(H,20,22)
• InChI Key： HXRCGLATHQAUAZ-UHFFFAOYSA-N
• SMILES： CN(C(NC1=CC=C(OC2=CC=C(C(F)(F)F)C=C2)C=C1)=O)C

Computed Properties

• Exact Mass: 324.10865
• Monoisotopic Mass: 324.10856221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57